Cas no 173850-44-7 (4-Isoxazolemethanamine,N,N-dimethyl-)

4-Isoxazolemethanamine,N,N-dimethyl- structure
173850-44-7 structure
Product Name:4-Isoxazolemethanamine,N,N-dimethyl-
CAS No:173850-44-7
MF:C6H10N2O
MW:126.156401157379
CID:111627
PubChem ID:10701837
Update Time:2025-04-18

4-Isoxazolemethanamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolemethanamine,N,N-dimethyl-
    • 4-Isoxazolemethanamine,N,N-dimethyl-(9CI)
    • 173850-44-7
    • N,N-dimethyl-1-(1,2-oxazol-4-yl)methanamine
    • 1-(isoxazol-4-yl)-N,N-dimethylmethanamine
    • Inchi: 1S/C6H10N2O/c1-8(2)4-6-3-7-9-5-6/h3,5H,4H2,1-2H3
    • InChI Key: NODDZPVPGOQWFJ-UHFFFAOYSA-N
    • SMILES: O1C=C(C=N1)CN(C)C

Computed Properties

  • Exact Mass: 126.0794
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.27
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